Cas no 2418675-03-1 (Methyl 3-ethynyl-2,4,6-trimethyl-5-sulfanylbenzoate)

• Product Name: Methyl 3-ethynyl-2,4,6-trimethyl-5-sulfanylbenzoate
• CAS No: 2418675-03-1
• MF: C₁₃H₁₄O₂S
• MW: 234.314062595367
• CID: 5676252
• PubChem ID: 165773267
• Update Time: 2025-10-31

Methyl 3-ethynyl-2,4,6-trimethyl-5-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-ethynyl-2,4,6-trimethyl-5-sulfanylbenzoate
• EN300-26631023
• 2418675-03-1
• Methyl 3-ethynyl-2,4,6-trimethyl-5-sulfanylbenzoate

• Inchi： 1S/C13H14O2S/c1-6-10-7(2)11(13(14)15-5)9(4)12(16)8(10)3/h1,16H,2-5H3
• InChI Key： MWXXKXGJBRPPJW-UHFFFAOYSA-N
• SMILES： SC1C(C)=C(C#C)C(C)=C(C(=O)OC)C=1C

Computed Properties

• Exact Mass: 234.07145086g/mol
• Monoisotopic Mass: 234.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 27.3Ų

Additional information on Methyl 3-ethynyl-2,4,6-trimethyl-5-sulfanylbenzoate

Methyl 3-ethynyl-2,4,6-trimethyl-5-sulfanylbenzoate (CAS No. 2418675-03-1): A Comprehensive Overview

Methyl 3-ethynyl-2,4,6-trimethyl-5-sulfanylbenzoate, identified by its CAS number 2418675-03-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoate derivatives, characterized by the presence of a carboxylate group attached to a benzene ring. The unique structural features of Methyl 3-ethynyl-2,4,6-trimethyl-5-sulfanylbenzoate make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The molecular structure of this compound includes several distinct functional groups: an ethynyl group at the 3-position, three methyl groups at the 2-, 4-, and 6-positions, and a sulfur atom at the 5-position. These substituents contribute to its distinct chemical properties and reactivity, making it a versatile building block for more complex molecules. The presence of the ethynyl group, in particular, suggests potential utility in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in the synthesis of biaryl compounds.

In recent years, there has been growing interest in benzoate derivatives due to their diverse biological activities. Research has shown that these compounds can exhibit properties ranging from anti-inflammatory and antimicrobial to anticancer and antioxidant effects. The specific arrangement of functional groups in Methyl 3-ethynyl-2,4,6-trimethyl-5-sulfanylbenzoate may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in drug development. The benzoate moiety is well-known for its ability to enhance drug solubility and bioavailability, which are critical factors in pharmaceutical design. Additionally, the sulfur atom introduces a polar region that can interact with biological targets, potentially increasing the compound's binding affinity and efficacy.

Recent studies have explored the use of benzoate derivatives as modulators of enzyme activity. For instance, certain benzoates have been found to inhibit proteases involved in inflammatory pathways, suggesting their therapeutic potential in managing conditions such as rheumatoid arthritis. The structural features of Methyl 3-ethynyl-2,4,6-trimethyl-5-sulfanylbenzoate may make it a suitable candidate for developing novel inhibitors with improved selectivity and reduced side effects.

The synthesis of Methyl 3-ethynyl-2,4,6-trimethyl-5-sulfanylbenzoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the bromination of methyl benzoate followed by selective functionalization at the desired positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the ethynyl group with high precision.

The compound's stability under various conditions is another important consideration. Benzoate derivatives can be sensitive to light and air, necessitating storage under inert atmospheres to prevent degradation. Research has focused on developing stable synthetic routes and purification methods that preserve the integrity of the final product.

In conclusion, Methyl 3-ethynyl-2,4,6-trimethyl-5-sulfanylbenzoate (CAS No. 2418675-03-1) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing more complex molecules with therapeutic applications. As research continues to uncover new biological activities and synthetic methodologies for benzoate derivatives, compounds like this are likely to play an increasingly important role in drug discovery and development.